![molecular formula C12H15N3O2S B7498231 2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N-methylacetamide](/img/structure/B7498231.png)
2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N-methylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N-methylacetamide is a chemical compound that has gained significant attention in the field of pharmacology and biochemistry due to its potential applications in scientific research. This compound is commonly referred to as EBA, and its chemical structure is characterized by a benzimidazole ring with an ethoxy group attached to it, along with a sulfanyl and N-methylacetamide group.
Mechanism of Action
EBA exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways in cells. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. EBA has also been found to inhibit the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
EBA has been found to have a range of biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. EBA has also been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that helps to prevent the growth and spread of cancer cells. Additionally, EBA has been found to have antioxidant and antimicrobial effects, which can help to protect cells from oxidative stress and prevent the growth of harmful microorganisms.
Advantages and Limitations for Lab Experiments
EBA has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively non-toxic and has been found to have low cytotoxicity in cell culture studies. However, EBA has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to use in certain assays. Additionally, EBA has not been extensively studied in animal models, which limits its potential applications in preclinical research.
Future Directions
For the study of EBA include the development of new drugs based on its structure and the exploration of its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis method of EBA involves the reaction of 6-ethoxy-1H-benzimidazole-2-thiol with N-methylacetoacetamide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide, and the product is purified using column chromatography. This method has been reported to yield high purity EBA with good yields.
Scientific Research Applications
EBA has been found to have potential applications in scientific research, particularly in the field of pharmacology. Studies have shown that EBA has anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. EBA has also been found to have antioxidant and antimicrobial properties, making it useful in the treatment of various diseases.
Properties
IUPAC Name |
2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2S/c1-3-17-8-4-5-9-10(6-8)15-12(14-9)18-7-11(16)13-2/h4-6H,3,7H2,1-2H3,(H,13,16)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBFJFDXBQFEVIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.